Cas no 879566-77-5 (3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one
• CAS No: 879566-77-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• MDL: MFCD06738242
• CID: 891244
• PubChem ID: 4914634
• Update Time: 2025-05-20

3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-1-methylquinolin-2(1H)-one
• 3-(chloromethyl)-1-methyl-2(1H)-Quinolinone
• 3-（CHLOROMETHYL）-1-METHYLQUINOLIN -2(1-H) -ONE
• 3-Chloromethyl-1-methylquinolin-2(1H)-one
• DS-15408
• SB68661
• FT-0682312
• DTXSID80406783
• 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one
• MFCD06738242
• 879566-77-5
• EN300-220043
• 3-(chloromethyl)-1-methylquinolin-2-one
• AKOS002336234
• SCHEMBL2113080
• AMY18154
• AT41076
• BBL030619
• STK787525
• DB-077152

• MDL： MFCD06738242
• Inchi： 1S/C11H10ClNO/c1-13-10-5-3-2-4-8(10)6-9(7-12)11(13)14/h2-6H,7H2,1H3
• InChI Key： RRBZYQKQFDGOIY-UHFFFAOYSA-N
• SMILES： ClCC1C(N(C)C2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 295.1±39.0°C at 760 mmHg

3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one Security Information

• Hazard Statement： H314
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one

Comprehensive Overview of 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one (CAS No. 879566-77-5)

3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one (CAS No. 879566-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a chloromethyl group and a methyl substitution on the nitrogen atom. These functional groups make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one for its potential applications in drug discovery. The compound's ability to act as a building block for heterocyclic chemistry has made it a focal point in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its CAS No. 879566-77-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the most discussed topics in the context of 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one is its role in green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. These advancements align with the global push toward sustainable pharmaceuticals, a hot topic among researchers and industry professionals.

The compound's structural versatility also makes it a valuable candidate for material science applications. For instance, its incorporation into polymer matrices can enhance material properties like thermal stability and mechanical strength. This has led to a rise in searches for "quinoline derivatives in advanced materials," highlighting its cross-disciplinary relevance.

Another area of interest is the analytical characterization of 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to study its purity and stability. These methods are critical for ensuring the compound's suitability in high-value applications, a topic frequently queried in academic and industrial forums.

In summary, 3-(chloromethyl)-1-methyl-1,2-dihydroquinolin-2-one (CAS No. 879566-77-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique properties and adaptability to modern synthetic challenges make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.